Cas no 80817-39-6 (3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester)

• Product name: 3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
• CAS No: 80817-39-6
• MF: C₂₃H₂₆N₆O₈PCl
• MW: 580.91474
• CID: 1803951
• PubChem ID: 136056752

3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester Chemical and Physical Properties

Names and Identifiers

• 3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
• DTXSID501125234
• ZHRGOEVVRFNSOM-LABUEVLPSA-N
• 80817-39-6
• 3a(2)-Guanylic acid, 2a(2)-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
• EINECS 279-567-3

• Inchi： InChI=1S/C23H26ClN6O8P/c1-13(2)21(32)28-23-27-20-19(22(33)29-23)26-12-30(20)18-10-16(17(11-31)36-18)38-39(34,35-9-5-8-25)37-15-7-4-3-6-14(15)24/h3-4,6-7,12-13,16-18,31H,5,9-11H2,1-2H3,(H2,27,28,29,32,33)/t16-,17+,18+,39?/m0/s1
• InChI Key： ZHRGOEVVRFNSOM-LABUEVLPSA-N
• SMILES： CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3CC(C(O3)CO)OP(=O)(OCCC#N)OC4=CC=CC=C4Cl

Computed Properties

• Exact Mass: 580.1238265g/mol
• Monoisotopic Mass: 580.1238265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 186Ų